molecular formula C24H28N4O2 B5209015 1-(2-ethoxybenzyl)-N-[3-(1H-pyrazol-1-yl)phenyl]-3-piperidinecarboxamide

1-(2-ethoxybenzyl)-N-[3-(1H-pyrazol-1-yl)phenyl]-3-piperidinecarboxamide

Cat. No. B5209015
M. Wt: 404.5 g/mol
InChI Key: XQXZJYVDGFJINN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-ethoxybenzyl)-N-[3-(1H-pyrazol-1-yl)phenyl]-3-piperidinecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as EPPC and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2 activity, EPPC may reduce inflammation and pain.
Biochemical and Physiological Effects:
EPPC has been found to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, EPPC has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using EPPC in lab experiments is its potential to reduce inflammation and pain. This makes it a useful tool for studying the mechanisms of inflammation and pain. However, one limitation of using EPPC is its potential toxicity. Further studies are needed to determine the safety and toxicity of EPPC.

Future Directions

There are several future directions for research on EPPC. One area of research could be the development of more efficient synthesis methods for EPPC. Another area of research could be the investigation of EPPC's potential applications in the treatment of cancer. In addition, further studies are needed to determine the safety and toxicity of EPPC in vivo.

Synthesis Methods

The synthesis of EPPC has been achieved using various methods. One of the methods involves the reaction of 1-(2-ethoxybenzyl)-3-piperidinecarboxylic acid with 3-(1H-pyrazol-1-yl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with ethyl chloroformate to obtain EPPC.

Scientific Research Applications

EPPC has been studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory and analgesic properties. EPPC has also been studied for its potential use in the treatment of neuropathic pain. In addition, EPPC has been shown to have potential applications in the treatment of cancer.

properties

IUPAC Name

1-[(2-ethoxyphenyl)methyl]-N-(3-pyrazol-1-ylphenyl)piperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N4O2/c1-2-30-23-12-4-3-8-19(23)17-27-14-6-9-20(18-27)24(29)26-21-10-5-11-22(16-21)28-15-7-13-25-28/h3-5,7-8,10-13,15-16,20H,2,6,9,14,17-18H2,1H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XQXZJYVDGFJINN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1CN2CCCC(C2)C(=O)NC3=CC(=CC=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-ethoxybenzyl)-N-[3-(1H-pyrazol-1-yl)phenyl]-3-piperidinecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.